BMS 310705

• Molecular Formula: C27H42N2O6S
• Molecular Weight: 522.7 g/mol
• InChI: InChI=1S/C27H42N2O6S/c1-15-8-7-9-27(6)21(35-27)11-19(16(2)10-18-14-36-22(13-28)29-18)34-23(31)12-20(30)26(4,5)25(33)17(3)24(15)32/h10,14-15,17,19-21,24,30,32H,7-9,11-13,28H2,1-6H3/b16-10+/t15-,17+,19-,20-,21-,24?,27+/m0/s1
• InChIKey: PFJFPBDHCFMQPN-DLSCJHOISA-N

BMS 310705: Water-Soluble Epothilone B Analog

BMS 310705 (21-Aminoepothilone B, CAS: 280578-49-6) is a semi-synthetic, water-soluble analog of the microtubule-stabilizing agent epothilone B [1]. It acts as a tubulin polymerization agent, inducing cell cycle arrest and apoptosis in a broad spectrum of cancer cell lines [2]. Its key differentiating feature is a C21 amino group on the methylthiazole ring, which confers significantly enhanced aqueous solubility compared to its parent compound, epothilone B, enabling cremophor-free formulations and potentially oral administration [1]. BMS 310705 was advanced to Phase I clinical trials for the treatment of solid tumors, including ovarian, renal, bladder, and lung cancers [3].

Microtubule probe Semi-synthetic epothilone B analog for microtubule stabilization studies

Cremophor-free 21-amino modification enables excipient-free formulation research

Oral exposure model Preclinical oral bioavailability supports oral microtubule inhibitor PK studies

• [1] Kolman, A. (2004). BMS-310705 Bristol-Myers Squibb/GBF. Current Opinion in Investigational Drugs, 5(12), 1292–1297. View Source
• [2] Kamath, A. V., Chang, M., Lee, F. Y., Zhang, Y., & Marathe, P. H. (2005). Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemotherapy and Pharmacology, 56(2), 145–153. View Source
• [3] Sessa, C., Perotti, A., Lladò, A., Cresta, S., Capri, G., Voi, M., ... & Gianni, L. (2007). Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Annals of Oncology, 18(9), 1548–1553. View Source

Why BMS 310705 Cannot Be Substituted

Despite sharing a common core pharmacophore with other epothilones like epothilone B and ixabepilone, BMS 310705 is not interchangeable. Its unique C21-amino modification fundamentally alters key drug properties, including water solubility, formulation requirements, and oral bioavailability [1]. This structural change enables BMS 310705 to be formulated without Cremophor EL, a vehicle associated with hypersensitivity reactions, thereby streamlining preclinical and clinical administration [2]. Furthermore, its distinct pharmacokinetic profile and oral bioavailability potential separate it from other epothilones that are typically administered intravenously [3]. Relying on a generic substitute overlooks these critical differences, which can significantly impact experimental outcomes and the translational relevance of research findings [4].

Attribute

Why direct substitution may fail

Formulation excipient

Cremophor-free design avoids confounding P-gp/transporter effects; other epothilones (e.g., ixabepilone) contain Cremophor EL

Dose-limiting toxicity profile

Myelosuppression (BMS 310705) vs. neurotoxicity/diarrhea in other epothilones may shift tolerability endpoints in comparative research

Oral bioavailability

Preclinical oral F% (21–40%) not shared by most epothilone analogs; oral exposure models cannot be replicated with non-oral compounds

• [1] Kolman, A. (2004). BMS-310705 Bristol-Myers Squibb/GBF. Current Opinion in Investigational Drugs, 5(12), 1292–1297. View Source
• [2] Sessa, C., Perotti, A., Lladò, A., Cresta, S., Capri, G., Voi, M., ... & Gianni, L. (2007). Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Annals of Oncology, 18(9), 1548–1553. View Source
• [3] Kamath, A. V., Chang, M., Lee, F. Y., Zhang, Y., & Marathe, P. H. (2005). Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemotherapy and Pharmacology, 56(2), 145–153. View Source
• [4] Medscape. (2008). Epothilones: A Novel Class of Drugs for the Treatment of Cancer - Page 4. View Source

BMS 310705 Differentiation Evidence

Cremophor-Free Formulation vs. Ixabepilone

BMS 310705 demonstrates a quantifiable advantage in cytotoxicity over a closely related epothilone analog. In head-to-head testing across human tumor cell lines, BMS 310705 exhibited superior cytotoxicity compared to epothilone D [1]. This is a direct, intra-study comparison that highlights a clear potency advantage.

Cremophor-Free Formulation

Head-to-head

BMS 310705: Cremophor-free, no pre-medication

Ixabepilone: Cremophor-based, requires pre-medication

Supports confounder-controlled microtubule research models

Phase I trial formulation context; qualitative excipient difference

Evidence Dimension	Cytotoxicity
Target Compound Data	More cytotoxic than epothilone D
Comparator Or Baseline	Epothilone D
Quantified Difference	Superior cytotoxicity (qualitative, as reported)
Conditions	Human tumor cell lines (in vitro)

Why This Matters

Demonstrates a clear potency advantage over a competing epothilone analog, guiding selection for projects requiring maximum anti-proliferative effect in vitro.

• [1] Medscape. (2008). Epothilones: A Novel Class of Drugs for the Treatment of Cancer - Page 4. View Source

Divergent DLT: Myelosuppression vs. Neurotoxicity

BMS 310705 demonstrates superior growth inhibition compared to its parent compound, epothilone B, under identical experimental conditions. In the human cervix cancer cell line KB-31, the reported IC50 value for BMS 310705 is 0.8 nM, representing a 33% improvement over the 1.2 nM IC50 for epothilone B [1].

Divergent DLT Profile

Cross-study

BMS 310705: Myelosuppression

Ixabepilone/Sagopilone: Neurotoxicity

Patupilone: Diarrhea

Enables tolerability endpoint differentiation in preclinical models

Cross-trial Phase I comparison; DLT attribution may vary per schedule

Evidence Dimension	Growth Inhibition (IC50)
Target Compound Data	0.8 nM
Comparator Or Baseline	Epothilone B (IC50 = 1.2 nM)
Quantified Difference	1.5-fold improvement in potency
Conditions	KB-31 human cervix cancer cell line (in vitro)

Why This Matters

Provides a precise, quantitative metric for superior anti-proliferative potency over the parent epothilone B, supporting its selection for research in cancer models where maximizing growth inhibition is critical.

• [1] Altmann, K. H. (2005). Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs of the Future, 30(10), 1037. View Source

Preclinical Oral Bioavailability

The C21-amino modification on BMS 310705 imparts significantly improved water solubility, a critical advantage over other epothilone B analogs like ixabepilone [1]. This enhanced solubility enables a Cremophor EL-free formulation for intravenous administration [1]. In contrast, ixabepilone requires a Cremophor EL vehicle, which is associated with hypersensitivity reactions and necessitates pre-medication with antihistamines and corticosteroids in clinical settings [2].

Oral Bioavailability

Class-level

Mouse 21% · Rat 34% · Dog 40%

Supports oral exposure model interpretation

Single-dose, Cremophor-free formulation; species-dependent F%

Evidence Dimension	Formulation Vehicle
Target Compound Data	Cremophor-free formulation enabled
Comparator Or Baseline	Ixabepilone (requires Cremophor EL)
Quantified Difference	Elimination of pre-medication requirement (clinical observation)
Conditions	Phase I clinical trial formulation for intravenous infusion

Why This Matters

The ability to formulate BMS 310705 without Cremophor EL simplifies experimental protocols, reduces potential confounding effects from the vehicle, and offers a cleaner pharmacological profile for in vivo studies.

• [1] Sessa, C., Perotti, A., Lladò, A., Cresta, S., Capri, G., Voi, M., ... & Gianni, L. (2007). Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Annals of Oncology, 18(9), 1548–1553. View Source
• [2] Ten Tije, A. J., Verweij, J., Loos, W. J., & Sparreboom, A. (2003). Pharmacological effects of formulation vehicles: implications for cancer chemotherapy. Clinical Pharmacokinetics, 42(7), 665–685. View Source

Cytotoxicity in Paclitaxel-Refractory Ovarian Cancer

BMS 310705 demonstrates significant oral bioavailability across multiple preclinical species, a characteristic not typical for epothilone analogs [1]. When administered in a pH-buffered formulation (without Cremophor), the oral bioavailability was measured at 21% in mice, 34% in rats, and 40% in dogs [1]. This contrasts with many epothilones, which are poorly absorbed orally and require intravenous administration.

Taxane-Refractory Model

Head-to-head

BMS 310705: Lower cell survival at 0.05 µM

Paclitaxel: Higher survival (P < 0.02)

Reported taxane-refractory cell-model response context

Patient-derived ascites model, 1-h drug exposure

Evidence Dimension	Oral Bioavailability
Target Compound Data	Mice: 21%; Rats: 34%; Dogs: 40%
Comparator Or Baseline	Other epothilone B analogs (e.g., ixabepilone, epothilone B)
Quantified Difference	Substantial and species-dependent oral absorption
Conditions	pH-buffered formulation, single oral dose in preclinical models

Why This Matters

Demonstrates the potential for oral dosing, which can greatly facilitate long-term in vivo studies and offers a distinct advantage over analogs that are limited to intravenous administration.

• [1] Kamath, A. V., Chang, M., Lee, F. Y., Zhang, Y., & Marathe, P. H. (2005). Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemotherapy and Pharmacology, 56(2), 145–153. View Source

High Systemic Clearance and Extensive Tissue Distribution in Preclinical Models

BMS 310705 exhibits a distinct pharmacokinetic profile characterized by high systemic clearance and a large volume of distribution in multiple species. Preclinical studies reported clearance values of 152 mL/min/kg in mice, 39 mL/min/kg in rats, and 25.7 mL/min/kg in dogs [1]. The steady-state volume of distribution (Vss) was 38 L/kg in mice, 54 L/kg in rats, and 4.7 L/kg in dogs, indicating extensive tissue penetration [1].

Evidence Dimension	Pharmacokinetic Profile
Target Compound Data	Mice: CL=152, Vss=38; Rat: CL=39, Vss=54; Dog: CL=25.7, Vss=4.7
Comparator Or Baseline	Other epothilone B analogs (e.g., ixabepilone, epothilone B)
Quantified Difference	High clearance and large Vss across species
Conditions	Intravenous administration in mice, rats, and dogs

Why This Matters

The high clearance and large volume of distribution suggest BMS 310705 may be suitable for targeting tumors in well-perfused tissues, and this PK profile can guide dosing strategies in preclinical efficacy studies.

• [1] Kamath, A. V., Chang, M., Lee, F. Y., Zhang, Y., & Marathe, P. H. (2005). Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemotherapy and Pharmacology, 56(2), 145–153. View Source

Clinical Activity in Taxane-Refractory Ovarian Cancer

BMS 310705 demonstrates preclinical activity in a clinically relevant model of drug resistance. In OC-2 cells, which were isolated from a patient with stage IIIC ovarian cancer that was refractory to both paclitaxel and platinum-based therapy, BMS 310705 (0.1-0.5 µM) reduced cell survival by 85-90% [1]. This suggests its potential utility in overcoming taxane resistance, a common clinical challenge.

Evidence Dimension	Efficacy in Taxane-Resistant Cancer
Target Compound Data	85-90% reduction in cell survival at 0.1-0.5 µM
Comparator Or Baseline	Paclitaxel/platinum-refractory OC-2 cells
Quantified Difference	Significant cytotoxicity in a resistant model
Conditions	OC-2 cells (paclitaxel/platinum-refractory ovarian cancer), in vitro

Why This Matters

Provides a strong rationale for selecting BMS 310705 for research focused on overcoming taxane resistance in ovarian and other cancers, a major area of unmet medical need.

• [1] Medscape. (2008). Epothilones: A Novel Class of Drugs for the Treatment of Cancer - Page 4. View Source

BMS 310705 Research Applications

Cremophor-Free Microtubule Stabilizer Studies

BMS 310705 is the preferred epothilone analog for studies aimed at overcoming paclitaxel and docetaxel resistance. Evidence from paclitaxel-refractory OC-2 ovarian cancer cells demonstrates its potent cytotoxic activity in this setting [1]. Researchers should use BMS 310705 to explore mechanisms of resistance reversal and evaluate its efficacy in panels of taxane-resistant cell lines or patient-derived xenograft (PDX) models.

Oral Chemotherapy Regimen Development & PK/PD

For chronic in vivo efficacy or toxicity studies where vehicle effects are a concern, BMS 310705 offers a significant advantage. Its high aqueous solubility permits a Cremophor EL-free formulation, eliminating the need for pre-medication and reducing the risk of vehicle-related hypersensitivity [2]. This leads to cleaner experimental data and simplifies animal welfare protocols.

Taxane-Resistant Cancer Mechanisms In Vitro

BMS 310705 is a key tool for investigating the feasibility and pharmacology of orally administered microtubule-stabilizing agents. Preclinical data demonstrate meaningful oral bioavailability (21-40%) across multiple species [3]. Researchers can leverage this property to design long-term, oral dosing regimens in rodent models of cancer, which are more practical and less stressful for animals compared to repeated intravenous injections.

Comparative Toxicology of Microtubule-Targeting Agents

BMS 310705 should be included in any panel of epothilone analogs (e.g., ixabepilone, epothilone B, sagopilone) to investigate how structural modifications impact pharmacology. Its unique combination of high clearance, extensive tissue distribution, and oral bioavailability distinguishes it from other analogs [4]. Comparative PK/PD studies can provide fundamental insights into the relationship between epothilone structure, drug disposition, and in vivo anti-tumor activity.

Application

Selection Property

Validation Focus

Cremophor-free microtubule model

Excipient-free formulation profile

Confounder-controlled assays; P-gp/transporter studies

Oral PK/PD research model

Preclinical oral bioavailability (21–40%)

Oral exposure-model interpretation; repeat-dose feasibility

Taxane-refractory cell model

Activity in paclitaxel-resistant ovarian line

Taxane resistance endpoint review; β-tubulin mutation context

Comparative tolerability endpoint study

Myelosuppression-dominant DLT

Neuropathy vs. myelosuppression endpoint differentiation

• [1] Medscape. (2008). Epothilones: A Novel Class of Drugs for the Treatment of Cancer - Page 4. View Source
• [2] Sessa, C., Perotti, A., Lladò, A., Cresta, S., Capri, G., Voi, M., ... & Gianni, L. (2007). Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Annals of Oncology, 18(9), 1548–1553. View Source
• [3] Kamath, A. V., Chang, M., Lee, F. Y., Zhang, Y., & Marathe, P. H. (2005). Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemotherapy and Pharmacology, 56(2), 145–153. View Source
• [4] Kolman, A. (2004). BMS-310705 Bristol-Myers Squibb/GBF. Current Opinion in Investigational Drugs, 5(12), 1292–1297. View Source